Cas no 118457-16-2 ((-)-Nebivolol)

(-)-Nebivolol structure
(-)-Nebivolol structure
Product Name:(-)-Nebivolol
CAS No:118457-16-2
MF:C22H25F2NO4
MW:405.435013532639
CID:166262
PubChem ID:9844194
Update Time:2025-09-22

(-)-Nebivolol Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-methanol,a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aS,a'S,2R,2'S)-
    • (-)-Nebivolol
    • (1S)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
    • 2H-1-Benzopyran-2-methanol,a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aS,a'S,2R,2'S...
    • (-)-SSSR-nebivolol
    • (1s,1's)-2,2'-iminobis{1-[(2s)-6-fluoro-3,4-dihydro-2h-chromen-2-yl]ethanol}
    • (R,S,S,S)-nebivolol
    • [14C]-Nebivolol
    • AC1L4OY3
    • CTK4B0680
    • KST-1A1256
    • Levonebivolol
    • UNII-GMK2E335DQ
    • R-67145
    • l-Nebivolol
    • Nebivolol IMpurity A (L-Nebivolol)
    • (aS,a,2R,2)-a,a[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
    • (aS,a’S,2R,2’S)-a,a’-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
    • (αS,α'S,2R,2'S)-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol]
    • [2R,2'S,αS,α'S,(-)]-α,α'-[Iminobis(methylene)]bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
    • [2S-[2R*[R*[R*(S*)]]]]-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro- 2H-1-benzopyran-2-Methanol
    • KOHIRBRYDXPAMZ-YHDSQAASSA-N
    • (1S)-2-(((2S)-2-((2R)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)-2-HYDROXYETHYL)AMINO)-1-((2S)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)ETHANOL
    • R 67145
    • (1S,1'S)-2,2'-iminobis{1-[(2R,2'S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol}
    • Levonebivolol [INN]
    • (S)-1-((R)-6-fluorochroman-2-yl)-2-(((S)-2-((S)-6-fluorochroman-2-yl)-2-hydroxyethyl)amino)ethan-1-ol
    • CHEMBL2365658
    • D05127
    • R67145
    • SCHEMBL7919700
    • A inverted exclamation marka-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
    • rel-Nebivolol
    • 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-, (2S-(2R*(R*(R*(S*)))))-
    • HMS3886O20
    • A inverted exclamation markaS,2R,2 inverted exclamation markaS)-
    • (
    • A,
    • GMK2E335DQ
    • AS,
    • CHEBI:64020
    • Q27132969
    • HY-B0203
    • [2R,alphaS,2'S,alpha'S]-alpha,alpha'-[imino-bis(methylene)]bis[6-fluoro-3,4-dehydro-2H-1-benzopyran-2-methanol]
    • AKOS040752538
    • 118457-14-0
    • AT27091
    • (-)-Nebivolol; Levonebivolol; l-Nebivolol
    • 118457-16-2
    • (+/-)[R*,S*,S*,S*]-alpha,alpha'-[imino-bis (methylene)] bis [6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
    • Nebivolol (USAN/INN)
    • Nebivolol
    • (1S)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
    • LEVONEBIVOLOL [WHO-DD]
    • s5739
    • Inchi: 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m0/s1
    • InChI Key: KOHIRBRYDXPAMZ-YHDSQAASSA-N
    • SMILES: FC1C=CC2=C(C=1)CC[C@@H]([C@H](CNC[C@@H]([C@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

  • Exact Mass: 405.17525
  • Monoisotopic Mass: 405.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.309
  • Melting Point: 135-137°C
  • Boiling Point: 600.5°Cat760mmHg
  • Flash Point: 316.9°C
  • Refractive Index: 1.58
  • PSA: 70.95
  • LogP: 2.75450

(-)-Nebivolol Security Information

  • Storage Condition:-20°C Freezer

(-)-Nebivolol Pricemore >>

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